Cas no 1806783-50-5 (4-Cyano-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1806783-50-5
• MF: C₇H₃F₂IN₂
• MW: 280.013400316238
• CID: 4848292
• Update Time: 2025-08-02

4-Cyano-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H3F2IN2/c8-7(9)6-1-4(2-11)5(10)3-12-6/h1,3,7H
• InChI Key： XMIUKODNPFVMLD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-5-iodopyridine

Recent Advances in the Application of 4-Cyano-2-(difluoromethyl)-5-iodopyridine (CAS: 1806783-50-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyano-2-(difluoromethyl)-5-iodopyridine (CAS: 1806783-50-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique combination of cyano, difluoromethyl, and iodo functional groups, has demonstrated significant potential in drug discovery and development. Recent studies have highlighted its versatility as a building block for the synthesis of novel bioactive molecules, particularly in the areas of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Cyano-2-(difluoromethyl)-5-iodopyridine as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers successfully utilized the iodine moiety for efficient cross-coupling reactions, while the difluoromethyl group contributed to improved metabolic stability of the final compounds. This work demonstrated the compound's utility in addressing challenges in autoimmune disease treatment, with several derivatives showing nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK isoforms.

In the field of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of 4-Cyano-2-(difluoromethyl)-5-iodopyridine into novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) targeting HIV-1. The electron-withdrawing cyano group was found to enhance binding affinity to the allosteric pocket of reverse transcriptase, while the difluoromethyl group improved pharmacokinetic properties. The study reported several lead compounds with improved resistance profiles against common HIV-1 mutant strains compared to existing NNRTIs.

The synthetic versatility of 4-Cyano-2-(difluoromethyl)-5-iodopyridine has also been demonstrated in radiopharmaceutical applications. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals described its use as a precursor for the synthesis of fluorine-18 labeled PET tracers. The presence of both the iodine and difluoromethyl groups allowed for efficient radiofluorination strategies, with the resulting tracers showing promise for imaging protein-protein interactions in oncology.

Recent computational studies have provided insights into the molecular interactions of derivatives containing the 4-Cyano-2-(difluoromethyl)-5-iodopyridine scaffold. Molecular docking and dynamics simulations published in RSC Advances (2023) revealed that the difluoromethyl group forms unique interactions with hydrophobic pockets in target proteins, while the cyano group participates in hydrogen bonding networks. These findings are guiding the rational design of new derivatives with optimized binding characteristics.

From a safety and ADME perspective, recent preclinical studies have shown that compounds derived from 4-Cyano-2-(difluoromethyl)-5-iodopyridine generally exhibit favorable pharmacokinetic profiles. The difluoromethyl group appears to confer metabolic stability without significantly increasing lipophilicity, addressing a common challenge in drug development. However, researchers note that careful optimization is still required to balance potency and safety, particularly regarding potential off-target effects.

Looking forward, the unique properties of 4-Cyano-2-(difluoromethyl)-5-iodopyridine continue to attract attention in medicinal chemistry. Its combination of synthetic versatility and favorable physicochemical properties makes it particularly valuable for fragment-based drug discovery and the development of covalent inhibitors. Ongoing research is exploring its application in targeted protein degradation and PROTAC development, where its functional groups could enable novel warhead designs.